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Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435 Get Quote

An In-depth Technical Guide to (2-Methyloxetan-
2-yl)methanol
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthetic approaches for (2-Methyloxetan-2-yl)methanol, a valuable building block for

researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
(2-Methyloxetan-2-yl)methanol is a heterocyclic compound featuring a four-membered

oxetane ring substituted with a methyl and a hydroxymethyl group at the 2-position. The

presence of a chiral center at the C2 position means that it can exist as two enantiomers, (R)-

and (S)-(2-Methyloxetan-2-yl)methanol.
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1,3-Diol Precursor
(e.g., 2-Methyl-1,3-propanediol derivative)

Activation of Primary Hydroxyl Group
(e.g., Tosylation)

TsCl, Pyridine Base-mediated Intramolecular
Williamson Ether Synthesis

Strong Base (e.g., NaH)
(2-Methyloxetan-2-yl)methanol

Characterization Workflow

Purified (2-Methyloxetan-2-yl)methanol

NMR Spectroscopy
(¹H and ¹³C)

Structural Elucidation

Mass Spectrometry
(e.g., GC-MS or ESI-MS)

Molecular Weight Verification

Infrared Spectroscopy

Functional Group Identification

Purity Analysis
(e.g., GC or HPLC)

Structure and Purity Confirmed
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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